5,5-Bis(4-fluorophenyl)imidazolidine-2,4-dione
Overview
Description
5,5-Bis(4-fluorophenyl)imidazolidine-2,4-dione is a chemical compound with the molecular formula C15H10F2N2O2 and a molecular weight of 288.25 . It is also known as 5,5-di-(4-fluorophenyl)hydantoin .
Molecular Structure Analysis
The molecular structure of this compound consists of an imidazolidine unit linked to two phenyl rings and two fluorine atoms . More detailed structural analysis would require specific techniques such as NMR, HPLC, LC-MS, UPLC & more .Physical And Chemical Properties Analysis
This compound is a compound with a molecular weight of 288.25 . It is recommended to be stored at room temperature .Scientific Research Applications
Molecular Stability and Structure
5,5-Bis(4-fluorophenyl)imidazolidine-2,4-dione and related compounds have been studied for their stability and molecular structure. Research shows that N-heterocyclic carbenes (NHCs) with N-fluorophenyl substituents demonstrate reactivity akin to alkyl halides. Computational analyses reveal the instability of NHCs with an oxalamide skeleton and imidazolium-4,5-diones is due to a π-framework extending over both carbonyl moieties, making these compounds highly electrophilic (Hobbs et al., 2010).
Antimicrobial Activity
Studies have explored the antimicrobial activity of imidazolidine derivatives. For instance, 5,5-bis(4'-iodophenyl)imidazolidine-2,4-dione showed antimicrobial properties, indicating potential for applications in combating bacterial infections (Abdulrahman et al., 2014).
Atom-Efficient Synthesis
Research in synthetic chemistry has led to the development of atom-efficient synthesis methods for bis(imidazolidine-2,4-dione)s. These methods leverage magnesium-mediated cascade reactions, indicating potential for efficient and sustainable chemical synthesis (Hill et al., 2013).
Photophysical Properties
The photophysical behavior of imidazolidine derivatives has been explored, particularly in the synthesis of fluorescent organoboron complexes. These compounds show strong UV-Vis absorptions and high quantum yields, suggesting applications in bioorthogonal chemistry and as potential fluorophores (Garre et al., 2019).
Chemical Synthesis and Modification
Various chemical modifications and synthetic approaches involving imidazolidine derivatives have been studied. These include α-ureidoalkylation, yielding compounds with potential in pharmaceutical and synthetic applications (Gazieva et al., 2007).
DNA Binding Studies
Imidazolidine derivatives have been investigated for their DNA binding properties, particularly in the context of anticancer applications. UV-Vis spectroscopic and cyclic voltammetry studies have shown that these compounds bind to DNA, with potential implications for cancer therapy (Shah et al., 2013).
Safety and Hazards
Future Directions
properties
IUPAC Name |
5,5-bis(4-fluorophenyl)imidazolidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2N2O2/c16-11-5-1-9(2-6-11)15(13(20)18-14(21)19-15)10-3-7-12(17)8-4-10/h1-8H,(H2,18,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEQEUCZWDWVLA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2(C(=O)NC(=O)N2)C3=CC=C(C=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30407028 |
Source
|
| Record name | 5,5-bis(4-fluorophenyl)imidazolidine-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30407028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
70028-85-2 |
Source
|
| Record name | 5,5-bis(4-fluorophenyl)imidazolidine-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30407028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,5-bis(4-fluorophenyl)imidazolidine-2,4-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Bicyclo[2.2.2]octane-2-carbonitrile](/img/structure/B3056197.png)
